Cas no 2138525-88-7 (2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid)

• Product Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid
• CAS No: 2138525-88-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 6594890
• PubChem ID: 165479789
• Update Time: 2025-05-20

2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137738-72-6
• rac-(1R,6S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[4.1.0]heptane-1-carboxylic acid
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[4.1.0]heptane-1-carboxylic acid
• 2138525-88-7
• EN300-657499
• 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-20(25)22-12-14(22)6-5-11-23(22)21(26)27-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,24,25)
• InChI Key： VAOPUOOWIHHJOX-UHFFFAOYSA-N
• SMILES： OC(C12CC1CCCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid

2-(9H-Fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic Acid (CAS No. 2138525-88-7): An Overview

2-(9H-Fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS No. 2138525-88-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, often referred to as Fmoc-Piperidine Carboxylic Acid, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for the protection of amino groups.

The Fmoc group is particularly valuable in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, typically using piperidine in dimethylformamide (DMF). This characteristic makes 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid an essential building block in the synthesis of peptides and peptidomimetics, which are crucial for the development of therapeutic agents and diagnostic tools.

Recent studies have highlighted the importance of this compound in the design and synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Piperidine Carboxylic Acid exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The unique bicyclic structure of this compound provides enhanced stability and bioavailability, which are critical factors in drug development.

In addition to its applications in medicinal chemistry, 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid has also been explored for its potential in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a precursor for the synthesis of novel polymers with tunable mechanical properties. These polymers have shown promise in various applications, including drug delivery systems and tissue engineering scaffolds.

The synthesis of Fmoc-Piperidine Carboxylic Acid typically involves several steps, including the protection of the piperidine nitrogen with the Fmoc group and subsequent carboxylation to form the final product. The process is well-documented in the literature and can be optimized for large-scale production, making it a viable option for industrial applications.

In terms of safety and handling, it is important to note that while 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

The future outlook for Fmoc-Piperidine Carboxylic Acid is promising, with ongoing research aimed at expanding its applications in both pharmaceuticals and materials science. As new synthetic methods and technologies continue to emerge, this compound is likely to play an increasingly important role in the development of innovative solutions for various medical and industrial challenges.